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Compound of Interest

Compound Name: Enfenamic Acid

Cat. No.: B1671287 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Mefenamic Acid, referred to herein by its common, albeit slightly

inaccurate, name "Enfenamic Acid" as per the user's request. Adherence to these procedural

steps and disposal plans is critical for operational safety and regulatory compliance.

Personal Protective Equipment (PPE)
When handling Mefenamic Acid, a comprehensive approach to personal protection is

necessary to minimize exposure and ensure safety. The following table summarizes the

required PPE.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate in some

workplaces.

Must be tested and approved

under appropriate government

standards such as OSHA 29

CFR 1910.133 or EU EN166.

[1]

Hands Impervious gloves.

The selection of gloves should

be based on an evaluation of

the possible hazards, duration

of use, and the chemical

resistance and physical

properties of the glove

material.[1][2]

Body
Laboratory coat, protective

clothing.

A complete suit protecting

against chemicals may be

required depending on the

concentration and amount of

the substance handled.[1][3]

Respiratory NIOSH-approved respirator.

Required when engineering

controls are insufficient to keep

airborne concentrations low, or

if significant quantities of dust

may become airborne. Use a

P95 (US) or P1 (EU EN 143)

particle respirator for nuisance

exposures.

Hazard Identification and Safety Precautions
Mefenamic Acid is harmful if swallowed and may cause skin and eye irritation. It is crucial to

handle it in accordance with good industrial hygiene and safety practices.

Key Safety Precautions:
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Avoid contact with skin, eyes, and personal clothing.

Wash hands thoroughly after handling.

Use only with adequate ventilation to keep airborne concentrations low.

Minimize dust generation and accumulation.

Do not eat, drink, or smoke when using this product.

Keep containers tightly closed when not in use.

Store in a cool, dry, well-ventilated area away from incompatible substances and sources of

ignition.

Procedural Workflow for Handling Mefenamic Acid
The following diagram outlines the standard operating procedure for safely handling Mefenamic

Acid in a laboratory setting.
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Procedural Workflow for Handling Mefenamic Acid

Preparation

Handling

Cleanup & Disposal

Emergency Procedures

Conduct Risk Assessment

Ensure Adequate Ventilation

Don Appropriate PPE

Weigh/Measure in a Ventilated Enclosure

Perform Experimental Work

Minimize Dust Generation Spill Response First Aid

Decontaminate Work Surfaces

Segregate Waste

Dispose of Waste per Regulations

Click to download full resolution via product page

Safe handling workflow for Mefenamic Acid.
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Spill and Emergency Procedures
In the event of a spill or exposure, immediate action is critical.

Spill Cleanup:

Wear appropriate personal protective equipment.

For minor spills, use dry clean-up procedures and avoid generating dust. Vacuum or sweep

up the material and place it in a suitable, sealed disposal container.

For major spills, alert emergency responders and evacuate unnecessary personnel.

Prevent spillage from entering drains or waterways.

Wash the spill area thoroughly with water.

First Aid Measures:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth. Do NOT induce

vomiting.

If on Skin: Immediately flush skin with running water for at least 15 minutes while removing

contaminated clothing.

If in Eyes: Immediately flush open eyes with running water for at least 15 minutes.

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.

Disposal Plan
Proper disposal of Mefenamic Acid and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type Disposal Method Regulatory Considerations

Unused Product
Dispose of as hazardous

waste.

Chemical waste generators

must determine whether a

discarded chemical is

classified as hazardous waste

according to US EPA

guidelines (40 CFR 261.3) and

consult state and local

regulations.

Contaminated Materials (e.g.,

PPE, labware)

Place in a sealed, labeled

container for disposal.

Handle in accordance with

local, state, and federal

regulations.

Empty Containers
Do not reuse containers.

Dispose of as unused product.

Puncture containers to prevent

re-use and dispose of at an

authorized landfill.

Key Disposal Guideline: Do not let the product enter drains, other waterways, or soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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